molecular formula C16H18N2O4S B5213181 4-methoxy-N-{3-[methyl(methylsulfonyl)amino]phenyl}benzamide

4-methoxy-N-{3-[methyl(methylsulfonyl)amino]phenyl}benzamide

Cat. No. B5213181
M. Wt: 334.4 g/mol
InChI Key: JGANKQFYFOFKFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-methoxy-N-{3-[methyl(methylsulfonyl)amino]phenyl}benzamide, commonly known as MMMPB, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent and selective inhibitor of a protein called the receptor tyrosine kinase EphB4, which is involved in various cellular processes such as cell growth, differentiation, and migration.

Mechanism of Action

MMMPB acts by selectively inhibiting the receptor tyrosine kinase EphB4, which is overexpressed in various types of cancer cells. EphB4 plays a crucial role in the regulation of cell growth, differentiation, and migration, making it an attractive target for cancer therapy. By inhibiting EphB4, MMMPB prevents the activation of downstream signaling pathways that promote cancer cell growth and migration.
Biochemical and Physiological Effects:
MMMPB has been shown to have significant biochemical and physiological effects in various in vitro and in vivo models. It has been found to inhibit the growth and migration of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, MMMPB has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

MMMPB has several advantages for lab experiments, including its high selectivity and potency for EphB4, making it an ideal tool for studying the role of EphB4 in various cellular processes. However, its limited solubility in water and other solvents can pose challenges for its use in in vitro and in vivo experiments.

Future Directions

There are several future directions for MMMPB research, including its potential use in combination with other cancer therapies to enhance their efficacy. Additionally, further studies are needed to elucidate the mechanisms underlying its anti-inflammatory properties and potential therapeutic applications in inflammatory diseases. Furthermore, the development of more potent and selective EphB4 inhibitors based on the structure of MMMPB may lead to the discovery of novel cancer therapies.

Synthesis Methods

The synthesis of MMMPB involves several steps, starting from commercially available starting materials. The first step involves the synthesis of 3-(methyl(methylsulfonyl)amino)aniline, which is then reacted with 4-methoxybenzoyl chloride to form 4-methoxy-N-{3-[methyl(methylsulfonyl)amino]phenyl}benzamide. The final product is obtained after purification by column chromatography.

Scientific Research Applications

MMMPB has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and angiogenesis. It has been shown to inhibit the growth and migration of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. MMMPB has also been found to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases. Additionally, MMMPB has been shown to inhibit angiogenesis, the process of new blood vessel formation, which is crucial for the growth and spread of cancer cells.

properties

IUPAC Name

4-methoxy-N-[3-[methyl(methylsulfonyl)amino]phenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O4S/c1-18(23(3,20)21)14-6-4-5-13(11-14)17-16(19)12-7-9-15(22-2)10-8-12/h4-11H,1-3H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGANKQFYFOFKFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)OC)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-methoxy-N-{3-[methyl(methylsulfonyl)amino]phenyl}benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.